Cas no 555-68-0 (3-Nitrocinnamic acid)

• Product Name: 3-Nitrocinnamic acid
• CAS No: 555-68-0
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD00007277
• CID: 38315
• PubChem ID: 24847948
• Update Time: 2025-05-27

3-Nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitrocinnamic acid
• AKOS B004090
• 3'-NITROCINNAMIC ACID
• 3-(3-NITROPHENYL)ACRYLIC ACID
• RARECHEM BK HC P253
• (trans)-3-Nitrocinnamic acid
• (2E)-3-(3-Nitrophenyl)acrylic acid
• (E)-3-(3-Nitrophenyl)acrylic acid
• m-Nitrocinnamicacid
• trans-3-NitrocinnaMic acid
• trans-3-(3-Nitrophenyl)acrylic acid
• m-Nitrocinnamic acid
• 3-nitro-cinnamic acid
• Cinnamic acid, m-nitro
• 3-Nitrobenzenepropenoic acid
• (E)-3-(3-Nitrophenyl)-2-propenoic acid
• (2E)-3-(3-nitrophenyl)prop-2-enoic acid
• Cinnamic acid, m-nitro-
• 2-Propenoic acid, 3-(3-nitrophenyl)-
• (E)-3-(3-nitrophenyl)prop-2-enoic acid
• WWXMVRYHLZMQIG-SNAW
• AI3-08847
• AB01330059-02
• 3-NITROCINNAMIC ACID (E)-FORM [MI]
• Z2311573855
• EN300-18177
• (2-PHENYL-THIAZOL-4-YL)-ACETICACIDETHYLESTER
• NSC-5408
• BCP21452
• DTXSID40901345
• N0354
• DTXSID8060298
• AC-10325
• 3-(3-Nitrophenyl)-2-propenoic acid
• NoName_448
• (E)-M-NITROCINNAMIC ACID
• METHYL4,6,7-TRIMETHOXYINDOLE-2-CARBOXYLATE
• 3-{3-nitrophenyl}acrylic acid
• 2-Propenoic acid, 3-(3-nitrophenyl)-, (2E)-
• AKOS000120318
• CHEBI:60706
• 555-68-0
• 2-Propenoic acid, 3-(3-nitrophenyl)-, (E)-
• UNII-Z5WU65J930
• (e)-3-nitrocinnamic acid
• trans-3-Nitrocinnamic acid, 97%
• 3-NITROCINNAMIC ACID [MI]
• A911915
• AC7873
• A8033
• Q27128558
• 3-nitrocinnamic acid, predominantly trans
• NSC 5408
• F3284-7995
• InChI=1/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4+
• MFCD00007277
• AE-641/00365054
• MS-9821
• NCGC00337835-01
• EN300-832857
• J-011266
• (E)-3-(3-nitrophenyl)-acrylic acid
• WWXMVRYHLZMQIG-SNAWJCMRSA-
• AMY4024
• LS-13588
• TRANS-M-NITROCINNAMIC ACID
• CHEMBL1771753
• Q-102027
• Z5WU65J930
• SCHEMBL426380
• 1772-76-5
• (E)-3-(3-nitrophenyl)acrylicacid
• CCRIS 1667
• EINECS 209-104-2
• trans-3-Nitrocinnamic acid,98%
• BBL007574
• ALBB-011730
• STK364573

• MDL： MFCD00007277
• Inchi： 1S/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4+
• InChI Key： WWXMVRYHLZMQIG-SNAWJCMRSA-N
• SMILES： [O-][N+](C1=CC=CC(/C=C/C(=O)O)=C1)=O
• BRN： 1872713

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Very yellowish solid
• Density: 1.4058 (rough estimate)
• Melting Point: 200-202 °C (lit.)
• Boiling Point: 372.1 ℃ at 760 mmHg
• Flash Point: 166.5℃
• Refractive Index: 1.5200 (estimate)
• PSA: 83.12000
• LogP: 2.21580
• Merck: 14,6595

3-Nitrocinnamic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25
• RTECS：GE0352000
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Nitrocinnamic acid

Comprehensive Guide to 3-Nitrocinnamic Acid (CAS No. 555-68-0): Properties, Applications, and Research Insights

3-Nitrocinnamic acid (CAS No. 555-68-0) is a nitrated derivative of cinnamic acid, widely recognized for its role in organic synthesis and pharmaceutical research. This yellow crystalline compound, with the molecular formula C₉H₇NO₄, has garnered attention due to its unique chemical properties, including its photoreactivity and potential as a building block for advanced materials. Researchers and industries frequently search for terms like "3-Nitrocinnamic acid synthesis", "CAS 555-68-0 applications", and "nitrocinnamic acid derivatives", reflecting its growing relevance in scientific and industrial domains.

The compound’s structure features a nitro group (–NO₂) at the meta position of the phenyl ring, which enhances its electronic properties and reactivity. This modification makes 3-Nitrocinnamic acid a valuable intermediate in the synthesis of heterocyclic compounds, such as quinolones and indoles, which are pivotal in drug development. Recent studies highlight its utility in photoaffinity labeling, a technique used to study protein-ligand interactions, aligning with the rising interest in bioconjugation and proteomics.

In material science, 3-Nitrocinnamic acid is explored for its potential in photoresponsive polymers and molecular switches. Its ability to undergo photoisomerization under UV light makes it a candidate for smart materials, a topic trending in searches like "light-responsive compounds" and "CAS 555-68-0 in nanotechnology". Additionally, its derivatives are investigated for nonlinear optical (NLO) properties, relevant to optoelectronics and photonic devices.

From an environmental perspective, the demand for sustainable synthesis methods of 3-Nitrocinnamic acid has increased. Researchers are optimizing green chemistry approaches, such as catalytic nitration and solvent-free reactions, to reduce waste and energy consumption. Queries like "eco-friendly nitrocinnamic acid production" reflect this shift toward sustainability.

In summary, 3-Nitrocinnamic acid (CAS No. 555-68-0) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility and evolving applications ensure its prominence in both academic and industrial research, addressing contemporary challenges in drug discovery, nanotechnology, and sustainable chemistry.